Cas no 5468-58-6 ( )

  structure
  structure
Product Name: 
CAS No:5468-58-6
MF:C10H22O4
MW:206.279284000397
CID:942544
PubChem ID:223797
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,1,3-triethoxy-3-methoxypropane
    • 1,1,3-Triaethoxy-3-methoxy-propan
    • 1,1,3-triethoxy-3-methoxy-propane
    • malonaldehyde diethyl acetal ethyl methyl acetal
    • NSC11788
    • DTXSID00279219
    • NSC-11788
    • 5468-58-6
    • SCHEMBL10647959
    •  
    • Inchi: 1S/C10H22O4/c1-5-12-9(11-4)8-10(13-6-2)14-7-3/h9-10H,5-8H2,1-4H3
    • InChI Key: UWWDYOBQPQWHNP-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(OC)OCC)OCC

Computed Properties

  • Exact Mass: 206.15200
  • Monoisotopic Mass: 206.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 0.938
  • Boiling Point: 240.3°C at 760 mmHg
  • Flash Point: 67.5°C
  • Refractive Index: 1.416
  • PSA: 36.92000
  • LogP: 1.78460

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